

SmB Protein Expression: A Comparative Analysis Between Healthy and Cancerous Tissues

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: *SmB protein*
CAS No.: *128027-71-4*
Cat. No.: *B1176644*

[Get Quote](#)

For Immediate Release

A comprehensive analysis reveals significant overexpression of the Small Nuclear Ribonucleoprotein Polypeptide B (SmB/SNRPB) in a wide array of cancers compared to healthy tissues. This guide provides an objective comparison of **SmB protein** expression, supported by experimental data, to inform researchers, scientists, and drug development professionals on its potential as a prognostic marker and therapeutic target.

The **SmB protein**, encoded by the SNRPB gene, is a core component of the spliceosome, the cellular machinery responsible for pre-mRNA splicing.[1] Dysregulation of this fundamental process is increasingly recognized as a hallmark of cancer.[2] Emerging evidence strongly indicates that SmB is significantly upregulated in numerous malignancies, correlating with tumor progression and poor patient outcomes.[1][3]

Quantitative Analysis of SmB Protein Expression

Data compiled from large-scale pan-cancer studies utilizing The Cancer Genome Atlas (TCGA), Genotype-Tissue Expression (GTEx), Gene Expression Omnibus (GEO), and the Clinical Proteomic Tumor Analysis Consortium (CPTAC) databases consistently demonstrate elevated levels of SmB mRNA and protein in cancerous tissues compared to their normal counterparts.

A major pan-cancer analysis revealed that SNRPB mRNA expression was significantly increased in 28 out of 33 tumor types studied.^[1] Further validation at the protein level confirmed this trend in several cancers, including breast, head and neck, kidney, and liver carcinomas.^{[1][4]}

Below is a summary of findings from these extensive datasets, highlighting the differential expression of SmB (SNRPB) in various cancers.


Cancer Type	Tissue Comparison	Expression Change in Cancer	Data Source
Pan-Cancer (28 types)	Tumor vs. Normal	Significantly Increased	TCGA, GTEx ^[1]
Pan-Cancer (17 types)	Tumor vs. Normal	Significantly Increased	GEO ^[1]
Breast Cancer (BRCA)	Tumor vs. Normal	Significantly Increased	CPTAC ^{[1][4]}
Glioblastoma (GBM)	Tumor vs. Normal Brain	Upregulated	TCGA, GTEx ^[5]
Hepatocellular Carcinoma (LIHC)	Tumor vs. Normal Liver	Significantly Increased	TCGA, GEO, CPTAC ^{[1][3]}
Lung Adenocarcinoma (LUAD)	Tumor vs. Normal Lung	Significantly Increased	TCGA ^[1]
Cervical Cancer (CESC)	Tumor vs. Normal Cervix	Highly Expressed	TCGA ^[6]
Thyroid Carcinoma (THCA)	Tumor vs. Normal Thyroid	Upregulated	TCGA ^[7]

The Role of SmB in Oncogenic Signaling Pathways

The overexpression of SmB in cancer cells is not merely a bystander effect but actively contributes to tumorigenesis through several mechanisms. Its primary role in alternative splicing becomes hijacked to produce oncogenic protein isoforms. Furthermore, SmB has been shown to interact with and modulate key cancer-related signaling pathways.


- 1. Alternative Splicing of Oncogenes and Tumor Suppressors:** As a core component of the spliceosome, elevated SmB levels can alter the splicing patterns of numerous genes.^[1] In hepatocellular carcinoma, for instance, SNRPB promotes the formation of specific splice variants of AKT3 and LDHA, which in turn activate the Akt signaling pathway and aerobic glycolysis, two critical pathways for cancer cell proliferation and survival.^{[3][8]} In triple-negative breast cancer, the related protein SNRPB2 controls the alternative splicing of MDM4, a key regulator of the p53 pathway.^[2]
- 2. Regulation of the Cell Cycle:** Functional enrichment analyses of genes co-expressed with SNRPB across various tumors show a strong correlation with cell cycle regulation.^{[1][9]} In hepatocellular carcinoma and thyroid carcinoma, knockdown of SNRPB leads to cell cycle arrest.^{[7][10]} This suggests that cancer cells exploit elevated SmB levels to drive unchecked proliferation.
- 3. Inhibition of the p53 Tumor Suppressor Pathway:** Several studies have established a direct link between SmB and the p53 signaling pathway. In cervical and thyroid cancer, SmB has been shown to directly interact with and suppress p53, a critical tumor suppressor protein.^{[6][7][11]} By inhibiting p53, SmB overexpression allows cancer cells to evade apoptosis and continue to proliferate.^[6]

Below are diagrams illustrating the pivotal role of SmB in these cancer-related pathways.



[Click to download full resolution via product page](#)

Caption: SmB's role in alternative splicing.

[Click to download full resolution via product page](#)

Caption: SmB-mediated inhibition of the p53 pathway.

Experimental Protocols

The following are detailed methodologies for the key experiments used to quantify and localize **SmB protein** expression in tissue samples.

Immunohistochemistry (IHC) for Formalin-Fixed Paraffin-Embedded (FFPE) Tissues

This protocol is used for visualizing the location of the **SmB protein** within the cellular context of tissue slices.

1. Deparaffinization and Rehydration:

- Immerse slides in three consecutive xylene washes for 5 minutes each.
- Transfer slides through two washes of 100% ethanol for 10 minutes each.
- Hydrate slides in 95% ethanol for two 10-minute washes.
- Rinse with distilled water for 5 minutes.


2. Antigen Retrieval:

- For heat-induced epitope retrieval (HIER), immerse slides in a 10 mM Sodium Citrate buffer (pH 6.0).
- Heat the slides to a sub-boiling temperature for 10-20 minutes using a microwave, pressure cooker, or water bath.
- Allow slides to cool at room temperature for 30 minutes.

3. Staining and Visualization:

- Wash sections in a wash buffer (e.g., PBS with 0.05% Tween 20).
- Incubate slides in a hydrogen peroxide block for 10-15 minutes to quench endogenous peroxidase activity.
- Wash slides with the wash buffer.
- Apply a blocking serum (e.g., normal goat serum) for 15-30 minutes to prevent non-specific antibody binding.[\[12\]](#)
- Incubate with the primary antibody against SmB (SNRPB) at the optimal dilution overnight at 4°C in a humidified chamber.
- Wash slides, then incubate with a biotinylated secondary antibody for 30-60 minutes at room temperature.
- Wash slides and then incubate with a horseradish peroxidase (HRP)-conjugated streptavidin complex.

- Develop the signal using a DAB (3,3'-Diaminobenzidine) substrate kit, monitoring for the desired color intensity.
- Counterstain with hematoxylin, dehydrate, and mount with a coverslip.[\[12\]](#)



[Click to download full resolution via product page](#)

Caption: Immunohistochemistry (IHC) workflow.

Western Blotting for Cell and Tissue Lysates

This protocol is used to quantify the relative amount of **SmB protein** in a sample.

1. Lysate Preparation:

- For cultured cells, wash with ice-cold PBS, then lyse using a suitable buffer (e.g., RIPA buffer) containing freshly added protease and phosphatase inhibitors.[\[13\]](#)[\[14\]](#)
- For tissue samples, homogenize the tissue in lysis buffer on ice.[\[14\]](#)
- Sonicate the lysate to shear DNA and reduce viscosity.
- Centrifuge the lysate at high speed (e.g., 12,000 x g) for 10-15 minutes at 4°C to pellet cellular debris.
- Collect the supernatant containing the soluble proteins.
- Determine the protein concentration of the lysate using a standard assay (e.g., BCA or Bradford assay).[\[14\]](#)


2. SDS-PAGE and Protein Transfer:

- Mix a standardized amount of protein (e.g., 20-30 µg) from each sample with Laemmli sample buffer and heat at 95-100°C for 5 minutes to denature the proteins.[\[15\]](#)
- Load the samples onto a polyacrylamide gel (SDS-PAGE) and separate the proteins by electrophoresis.
- Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

3. Immunodetection:

- Block the membrane with a blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST) for 1 hour at room temperature or overnight at 4°C to prevent non-specific antibody binding.
- Incubate the membrane with a primary antibody specific to SmB (SNRPB) at the recommended dilution in blocking buffer overnight at 4°C with gentle agitation.

- Wash the membrane multiple times with wash buffer (e.g., TBST).
- Incubate the membrane with an HRP-conjugated secondary antibody for 1 hour at room temperature.
- Wash the membrane thoroughly.
- Detect the signal using an enhanced chemiluminescence (ECL) substrate and capture the image using a digital imager or X-ray film. The intensity of the bands corresponds to the amount of **SmB protein**.



[Click to download full resolution via product page](#)

Caption: Western Blotting workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. The oncogenic role of SNRPB in human tumors: A pan-cancer analysis - PMC [pmc.ncbi.nlm.nih.gov]
- 2. SNRPB2 promotes triple-negative breast cancer progression by controlling alternative splicing of MDM4 pre-mRNA - PMC [pmc.ncbi.nlm.nih.gov]
- 3. SNRPB-mediated RNA splicing drives tumor cell proliferation and stemness in hepatocellular carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
- 4. researchgate.net [researchgate.net]
- 5. Functional genomics analyses of RNA-binding proteins reveal the splicing regulator SNRPB as an oncogenic candidate in glioblastoma - PMC [pmc.ncbi.nlm.nih.gov]
- 6. SNRPB promotes cervical cancer progression through repressing p53 expression - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. SNRPB promotes cell cycle progression in thyroid carcinoma via inhibiting p53 - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. SNRPB-mediated RNA splicing drives tumor cell proliferation and stemness in hepatocellular carcinoma | Aging [aging-us.com]
- 9. Frontiers | The oncogenic role of SNRPB in human tumors: A pan-cancer analysis [frontiersin.org]
- 10. SNRPB promotes the progression of hepatocellular carcinoma via regulating cell cycle, oxidative stress, and ferroptosis | Aging [aging-us.com]
- 11. SNRPB promotes cell cycle progression in thyroid carcinoma via inhibiting p53 - PMC [pmc.ncbi.nlm.nih.gov]
- 12. fortislife.com [fortislife.com]
- 13. Lysate preparation protocol for western blotting | Abcam [abcam.com]
- 14. bio-rad-antibodies.com [bio-rad-antibodies.com]
- 15. Western Blot Sample Preparation Protocol: Lysis, Inhibitors & Prep for Gel Loading | Bio-Techne [bio-techne.com]

- To cite this document: BenchChem. [SmB Protein Expression: A Comparative Analysis Between Healthy and Cancerous Tissues]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b1176644/docs#smb-protein-expression-a-comparative-analysis-between-healthy-and-cancerous-tissues\]](https://www.benchchem.com/product/b1176644/docs#smb-protein-expression-a-comparative-analysis-between-healthy-and-cancerous-tissues)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)